Cas no 1451391-64-2 (2-Methyl-5-propoxyphenylboronic acid)

• Product Name: 2-Methyl-5-propoxyphenylboronic acid
• CAS No: 1451391-64-2
• MF: C₁₀H₁₅BO₃
• MW: 194.035303354263
• MDL: MFCD19105380
• CID: 4764528
• Update Time: 2026-02-26

2-Methyl-5-propoxyphenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-5-propoxyphenylboronic acid
• (2-methyl-5-propoxyphenyl)boronic acid
• BC001488
• Z1367

• MDL： MFCD19105380
• Inchi： 1S/C10H15BO3/c1-3-6-14-9-5-4-8(2)10(7-9)11(12)13/h4-5,7,12-13H,3,6H2,1-2H3
• InChI Key： PIGHFUHZRWCYCY-UHFFFAOYSA-N
• SMILES： O(CCC)C1C=CC(C)=C(B(O)O)C=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 163
• Topological Polar Surface Area: 49.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-Methyl-5-propoxyphenylboronic acid

Research Brief on 2-Methyl-5-propoxyphenylboronic acid (CAS: 1451391-64-2) in Chemical Biology and Pharmaceutical Applications

2-Methyl-5-propoxyphenylboronic acid (CAS: 1451391-64-2) is a boronic acid derivative that has garnered significant attention in chemical biology and pharmaceutical research due to its versatile applications in drug discovery, catalysis, and molecular recognition. This compound, characterized by its propoxy and methyl substituents on the phenyl ring, exhibits unique reactivity and binding properties, making it a valuable building block in synthetic chemistry and a potential candidate for therapeutic development. Recent studies have explored its role in Suzuki-Miyaura cross-coupling reactions, enzyme inhibition, and as a probe for detecting biologically relevant molecules.

In the context of drug discovery, 2-Methyl-5-propoxyphenylboronic acid has been investigated for its ability to interact with enzymes and receptors through boronate ester formation. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as an inhibitor of serine proteases, a class of enzymes implicated in inflammatory and oncogenic pathways. The study highlighted the compound's selective binding to the active site of these enzymes, suggesting its potential as a scaffold for designing novel therapeutics targeting protease-mediated diseases.

Another area of interest is the compound's utility in bioconjugation and chemical biology. Researchers have leveraged its boronic acid moiety to develop fluorescent probes for detecting diols and carbohydrates, which are critical in glycobiology and diagnostics. A recent publication in ACS Chemical Biology detailed the synthesis of a 2-Methyl-5-propoxyphenylboronic acid-based probe that exhibited high affinity for sialic acid residues on cell surfaces, enabling real-time imaging of glycan dynamics in live cells. This advancement opens new avenues for studying cell-surface interactions and developing targeted therapies.

From a synthetic chemistry perspective, 2-Methyl-5-propoxyphenylboronic acid has been employed as a key intermediate in the synthesis of complex molecules. Its stability and reactivity under mild conditions make it an ideal candidate for Suzuki-Miyaura cross-coupling reactions, a widely used method for forming carbon-carbon bonds. A 2022 study in Organic Letters showcased its use in the synthesis of biphenyl derivatives, which are prevalent in pharmaceuticals and materials science. The study reported high yields and excellent functional group tolerance, underscoring the compound's utility in diverse synthetic applications.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of 2-Methyl-5-propoxyphenylboronic acid-derived compounds. Issues such as solubility, metabolic stability, and off-target effects need to be addressed to translate these findings into clinically viable therapies. Ongoing research is focused on structural modifications and formulation strategies to enhance the compound's bioavailability and therapeutic index.

In conclusion, 2-Methyl-5-propoxyphenylboronic acid (CAS: 1451391-64-2) represents a multifaceted tool in chemical biology and pharmaceutical research. Its applications span from drug discovery and enzyme inhibition to bioconjugation and synthetic chemistry, highlighting its broad utility. Future studies will likely explore its potential in targeted drug delivery, diagnostic imaging, and as a lead compound for novel therapeutics. As the field advances, this compound is poised to play a pivotal role in bridging chemical synthesis with biological applications.